Cas no 1176583-72-4 (5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile)

• Product Name: 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile
• CAS No: 1176583-72-4
• MF: C₁₁H₈N₄O₂
• MW: 228.20682144165
• MDL: MFCD11938422
• CID: 5206190
• PubChem ID: 39247303
• Update Time: 2026-03-06

5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile
• 5-amino-1-(1,3-benzodioxol-5-yl)pyrazole-4-carbonitrile
• 1176583-72-4
• MFCD11938422
• 5-Amino-1-(benzo[d][1,3]dioxol-5-yl)-1H-pyrazole-4-carbonitrile
• G66845

• MDL： MFCD11938422
• Inchi： 1S/C11H8N4O2/c12-4-7-5-14-15(11(7)13)8-1-2-9-10(3-8)17-6-16-9/h1-3,5H,6,13H2
• InChI Key： PSPXPTUNFSQYDO-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(=CC1=2)N1C(=C(C#N)C=N1)N

Computed Properties

• Exact Mass: 228.06472551g/mol
• Monoisotopic Mass: 228.06472551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 86.1

Additional information on 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile

5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile: A Comprehensive Overview

The compound 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile (CAS No. 1176583-72-4) is a highly specialized organic compound with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazole ring system with a benzo[1,3]dioxole moiety and a cyano group. The presence of these functional groups makes it a versatile molecule with applications in drug discovery, agrochemicals, and advanced materials.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry due to their ability to modulate various biological targets. The benzo[1,3]dioxole group in this compound adds an additional layer of complexity, enhancing its potential for bioactivity. Researchers have explored the synthesis of this compound through a variety of methods, including condensation reactions and catalytic coupling techniques. These methods have been optimized to achieve high yields and purity, ensuring the compound's suitability for further studies.

The cyano group at the 4-position of the pyrazole ring plays a crucial role in determining the compound's chemical reactivity and biological activity. This functional group is known to participate in hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems. Recent computational studies have demonstrated that the cyano group can significantly influence the compound's solubility and permeability, making it an attractive candidate for drug delivery systems.

In terms of applications, 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile has shown promise in the development of novel antibiotics. Its ability to inhibit key enzymes involved in bacterial metabolism has been extensively studied using high-throughput screening techniques. Additionally, this compound has been investigated for its potential as an agrochemical agent, particularly as a fungicide or insecticide. Field trials have demonstrated its efficacy in controlling plant pathogens without adverse effects on non-target organisms.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. The first step typically involves the preparation of the benzo[1,3]dioxole derivative through a Diels-Alder reaction or other cycloaddition techniques. This intermediate is then subjected to nucleophilic substitution or coupling reactions to introduce the pyrazole ring system and the cyano group. The final product is purified using chromatographic methods to ensure high purity levels.

Recent advancements in green chemistry have led to the development of more sustainable synthesis routes for this compound. For instance, researchers have explored the use of microwave-assisted synthesis and enzymatic catalysis to reduce reaction times and minimize waste generation. These methods not only enhance the eco-friendliness of the synthesis process but also improve the overall cost-effectiveness of producing this compound on an industrial scale.

In conclusion, 5-Amino-1-benzo[1,3]dioxol-5-yl-1H-pyrazole-4-carbonitrile (CAS No. 1176583-72-4) is a highly promising compound with diverse applications across multiple disciplines. Its unique molecular structure and functional groups make it an ideal candidate for further research and development in areas such as drug discovery, agrochemicals, and advanced materials science.